EBENIFOLINE E-III
Description
This product is composed of multiple proprietary materials (e.g., 1072500, 1072617) and is classified as an industrial fluid designed to simulate fire scenarios safely. No peer-reviewed data on its chemical structure, pharmacological properties, or biological activity are available in the provided sources. For the purpose of this analysis, we assume the query refers to E-III™ Fire Training Fluid and proceed accordingly.
Properties
CAS No. |
150375-26-1 |
|---|---|
Molecular Formula |
C10H15NO5 |
Synonyms |
EBENIFOLINE E-III |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Functional and Industrial Comparators
E-III™ is functionally compared to other fire-training fluids, such as hydrocarbon-based fuels (e.g., diesel, heptane) and water-glycol solutions , which are used to mimic real-fire conditions. Below is a comparative analysis based on industrial applicability and safety profiles:
Structural and Compositional Differences
While hydrocarbon fuels (e.g., diesel) are chemically distinct from E-III™, water-glycol solutions share functional similarities as non-flammable training agents. E-III™ distinguishes itself through proprietary additives that enhance smoke production and residue control, critical for realistic fire simulations .
Research Findings and Limitations
Key Advantages of E-III™
- Safety : Eliminates ignition risks during training, unlike hydrocarbon fuels .
- Environmental Compliance : Designed with biodegradable components to meet EPA standards.
- Performance : Balances realism (smoke/heat simulation) with operational safety.
Limitations in Comparative Data
No structural or pharmacological data for E-III™ are disclosed in the evidence, precluding direct comparisons with bioactive compounds (e.g., alkaloids or pharmaceuticals). The provided sources focus solely on industrial applications, limiting analysis to functional analogs.
Q & A
Q. How should researchers present complex spectroscopic data for this compound in publications?
- Methodological Answer : Include raw spectra in supplementary materials with annotated peaks (δ/ppm for NMR, cm⁻¹ for IR). For crystallography data, deposit CIF files in the Cambridge Structural Database. Use tables to summarize key spectroscopic assignments (e.g., ¹H NMR: δ 7.2, singlet, 2H) and reference to known analogs .
Q. What steps ensure reproducibility in synthetic protocols for this compound derivatives?
- Methodological Answer : Detail reaction conditions (temperature, solvent purity, catalyst loading), purification methods (e.g., column chromatography gradients), and characterization data (e.g., elemental analysis, HRMS). Provide step-by-step videos or interactive lab notebooks in supplementary files. Cross-validate yields with independent synthesizers .
Featured Recommendations
| Most viewed |
|
|
|---|---|---|
| Most popular with customers |
|
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
